Cas no 101-41-7 (Methyl phenylacetate)

Methyl phenylacetate Properties

Names and Identifiers

• Methyl phenylacetate
• FEMA 2733
• METHYL ALPHA-TOLUATE
• METHYL A-TOLUATE
• METHYL BENZYLFORMATE
• PHENYLACETIC ACID METHYL ESTER
• Acetic acid, phenyl-, methyl ester
• Benzeneaceticacid,methylester
• Mephaneine
• Methyl 2-phenylacetate
• Methyl benzeneacetate
• Methyl ester of Phenylacetic acid
• methylalpha-phenylacetate
• methylbenzeneethanoate
• methylphenylethanoate
• phenyl-aceticacimethylester
• Phenylacetic Acid Phenylacetate
• METHYLPAROXETINE
• Methylphenylacetat
• METHYL-PHENYLACETAT
• methylbenzeneacetate
• Benzeneacetic acid, methyl ester
• Phenylacetic acid, methyl ester
• Methyl phenylethanoate
• Methyl benzeneethanoate
• FEMA No. 2733
• Methyl 2-phenyl acetate
• METHYLPHENYLACETATE
• D4PDC41X96
• Phenyl-acetic acid methyl ester
• CRZQGDNQQAALAY-UHFFFAOYSA-N
• methyl phenyl acetate
• Methyl .alpha.-toluat
• Phenylacetic Acid Methyl Ester
• +Expand

• MDL： MFCD00008453
• InChIKey： CRZQGDNQQAALAY-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2/c1-11-9(10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• SMILES： O(C([H])([H])[H])C(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 878795

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.068
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.40210
• PSA: 26.30000
• Merck: 7268
• Refractive Index: n20/D 1.503(lit.)
• Water Partition Coefficient: Miscible with water.
• Boiling Point: 218 °C(lit.)
• Melting Point: 49 - 50
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• FEMA: 2733
• Color/Form: Colorless liquid, with strong sweet, delicate honey aroma, accompanied by Huoxiang rhyme.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Insoluble in water. Soluble in oil, alcohol and most organic solvents.
• Density: 1.066 g/mL at 20 °C(lit.)

Methyl phenylacetate Security Information

• RTECS：AJ3175000
• WGK Germany：2
• Safety Term：S23-S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R21
• Dangerous goods sign： Xn
• Hazard Statement： H303+H313-H316
• Warning Statement： P312-P332+P313
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
• Risk Phrases： R21
• TSCA：Yes

Methyl phenylacetate Customs Data

• HS CODE：29163500
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances